Cas no 62366-25-0 (Methanone, (4-chlorophenyl)[1-(phenylmethyl)-1H-imidazol-2-yl]-)

• Product Name: Methanone, (4-chlorophenyl)[1-(phenylmethyl)-1H-imidazol-2-yl]-
• CAS No: 62366-25-0
• MF: C₁₇H₁₃ClN₂O
• MW: 296.75092291832
• CID: 447832
• PubChem ID: 12325263
• Update Time: 2025-04-19

Methanone, (4-chlorophenyl)[1-(phenylmethyl)-1H-imidazol-2-yl]- Chemical and Physical Properties

Names and Identifiers

• Methanone, (4-chlorophenyl)[1-(phenylmethyl)-1H-imidazol-2-yl]-
• (1-benzylimidazol-2-yl)-(4-chlorophenyl)methanone
• 62366-25-0
• (1-Benzyl-1H-imidazol-2-yl)(4-chlorophenyl)methanone
• DTXSID30489400

• Inchi： 1S/C17H13ClN2O/c18-15-8-6-14(7-9-15)16(21)17-19-10-11-20(17)12-13-4-2-1-3-5-13/h1-11H,12H2
• InChI Key： QOAIWXJZNBJLII-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(C1=NC=CN1CC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 296.07179
• Monoisotopic Mass: 296.0716407g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 34.9Ų

Experimental Properties

• PSA: 34.89